(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(o-tolyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H12Cl2N2S/c1-12-4-2-3-5-13(12)8-15(10-22)19-23-18(11-24-19)14-6-7-16(20)17(21)9-14/h2-9,11H,1H3/b15-8-
• InChI Key: MNTIQOUVCUTESS-NVNXTCNLSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CC1=CC=CC=C1/C=C(/C#N)\C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H12Cl2N2S
• Molecular Weight: 371.3 g/mol

Description

(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(o-tolyl)acrylonitrile is a synthetic compound that belongs to the class of acrylonitriles. It is also known as DCTA and has been extensively studied for its potential use in scientific research applications.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in studies focusing on the synthesis of various derivatives. For instance, the reduction of similar acrylonitriles with lithium aluminum hydride resulted in derivatives with potential applications in various fields, demonstrating the reactivity and utility of these compounds in synthetic chemistry (Frolov et al., 2005).
• The chemical structure of related compounds has been analyzed using techniques like X-ray diffraction, confirming their molecular configuration and laying the groundwork for further applications in material science or pharmaceuticals (Hassan et al., 2009).

Biological and Photophysical Investigations

• Certain derivatives of the compound have shown cytotoxic effects, which may be significant in the development of new therapeutic agents. For example, some (Z)-2-(3,4-dichlorophenyl)-3-(indolyl)acrylonitriles displayed average GI(50) values of ≤8.4 μM, suggesting their potential use in cancer treatment (Tarleton et al., 2012).
• The synthesis and study of fluorescent thiazoles based on a 3-aryl-2-(thiazol-2-yl)acrylonitrile core have been conducted. These compounds exhibit a wide range of fluorescent colors and multifunctional properties, indicating their potential in the field of material science, particularly in developing new fluorescent markers or sensors (Eltyshev et al., 2021).
• In optoelectronics, derivatives of (Z)-2-(4-halogenophenyl)-3-(thiophen-3-yl)acrylonitrile have been studied for their UV-Vis absorption and photoluminescent (PL) spectra, suggesting their utility in developing novel materials for electronic and photonic applications (Fang & Yu, 2009).

Agricultural Applications

• Thiazolylacrylonitriles, including compounds similar to the one , have demonstrated fungicidal and herbicidal activities, indicating their potential use in agricultural chemistry to develop new pesticides or plant protection products (De-long, 2010), (Wang et al., 2004).